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Introduction

DMHCA (N,N-dimethyl-3p3-hydroxy-cholenamide) is a selective agonist of the Liver X Receptor
(LXR), a nuclear receptor that plays a crucial role in regulating cholesterol homeostasis,
inflammation, and lipid metabolism.[1][2][3] Activation of LXR by agonists like DMHCA leads to
the transcriptional regulation of a suite of target genes, making it a valuable tool for studying
gene expression in various cellular contexts. Notably, DMHCA selectively activates the
cholesterol efflux arm of the LXR pathway without stimulating triglyceride synthesis, offering a
more targeted approach for research.[1][2][3] These application notes provide detailed
protocols for utilizing DMHCA in cell culture to analyze its effects on gene expression.

Mechanism of Action

DMHCA functions by binding to and activating LXR, which then forms a heterodimer with the
Retinoid X Receptor (RXR). This complex binds to LXR Response Elements (LXRES) in the
promoter regions of target genes, initiating their transcription. This signaling cascade is central
to cellular responses to cholesterol levels and inflammatory stimuli.

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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